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Compound of Interest

Compound Name: Telomycin

Cat. No.: B1683000 Get Quote

Essential Safety and Handling Guide for
Telomycin
This guide provides immediate and essential safety, operational, and disposal information for

the handling of Telomycin in a laboratory setting. It is intended for researchers, scientists, and

drug development professionals to ensure safe and effective management of this substance.

Hazard Assessment
According to the Safety Data Sheet (SDS) provided by Cayman Chemical, Telomycin is not

classified as a hazardous substance under the Globally Harmonized System (GHS).[1] The

hazard ratings from both the National Fire Protection Association (NFPA) and the Hazardous

Materials Identification System (HMIS) are minimal, indicating a low-risk profile.[1]

Hazard Identification Summary:

Hazard Category Classification

GHS Classification Not classified

Signal Word None

Hazard Pictograms None

Hazard Statements None
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Hazard Ratings:

Rating System Health Fire Reactivity

NFPA 0 0 0

HMIS 0 0 0

Rating Scale: 0 = Minimal Hazard, 1 = Slight Hazard, 2 = Moderate Hazard, 3 = Serious

Hazard, 4 = Severe Hazard

Personal Protective Equipment (PPE)
While Telomycin is not considered hazardous, adherence to standard laboratory safety

protocols is essential.[1] The following personal protective equipment is recommended to

minimize any potential exposure and to protect the integrity of the product.

Hand Protection: Wear impermeable and resistant gloves, such as nitrile or neoprene gloves.

[1][2] Although no specific glove material has been recommended due to a lack of testing,

standard laboratory gloves should suffice for handling.[1]

Eye Protection: Safety glasses or goggles should be worn to protect from potential splashes

or airborne particles.

Body Protection: A standard laboratory coat or disposable gown is recommended to keep

clothing clean.[2]

Respiratory Protection: Not required for normal handling of Telomycin.[1]
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Recommended Personal Protective Equipment

Lab Coat
Safety Glasses
Nitrile Gloves

Prepare for
Telomycin Handling

Don Personal
Protective Equipment

Handle Telomycin
in designated area

Doff Personal
Protective Equipment

Wash Hands
Thoroughly

Telomycin Waste

Solid Waste
(powder, contaminated items)

Collect in a labeled,
sealed container

Liquid Waste
(solutions)

Collect in a labeled,
leak-proof container

Hand over to Institutional
Chemical Waste Management

Final Disposal
(e.g., Incineration)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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